Cas no 4099-63-2 (4-ethyl-2,6-dinitrophenol)

• Product Name: 4-ethyl-2,6-dinitrophenol
• CAS No: 4099-63-2
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 1512550
• PubChem ID: 77733
• Update Time: 2025-04-21

4-ethyl-2,6-dinitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2,6-dinitrophenol
• 2,6-dinitro-4-ethyl-phenol
• 2.6-Dinitro-4-aethylphenol
• 4-Aethyl-2,6-dinitro-phenol
• AC1Q5AKH
• Phenol, 4-ethyl-2,6-dinitro-
• Phenol, 2,6-dinitro-4-ethyl-
• 4-Aethyl-2.6-dinitro-phenol
• NSC78802
• 4-ethyl-2,6-dinitro-phenol
• BRN 2563936
• AI3-19033
• 2,6-Dinitro-4-ethylphenol
• 4099-63-2
• AKOS025122367
• NSC-78802
• 4-06-00-03027 (Beilstein Handbook Reference)
• NSC 78802
• DTXSID40193985
• DS-015003
• Phenol,6-dinitro-4-ethyl-
• NCIOpen2_004293
• WLN: WNR BQ E2 CNW
• QT2XH63VSV
• SCHEMBL5083291

• Inchi： 1S/C8H8N2O5/c1-2-5-3-6(9(12)13)8(11)7(4-5)10(14)15/h3-4,11H,2H2,1H3
• InChI Key： CIXQCVNMEAPWFG-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C=C1[N+](=O)[O-])CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.04334
• Monoisotopic Mass: 212.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.469
• Boiling Point: 298.3°C at 760 mmHg
• Flash Point: 128.6°C
• Refractive Index: 1.62
• PSA: 106.51
• LogP: 2.81740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Dinitrophenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols Dinitrophenols